![molecular formula C16H14ClN3O3S B2896033 3-chloro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-methylbenzenesulfonamide CAS No. 2034423-91-9](/img/structure/B2896033.png)
3-chloro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-methylbenzenesulfonamide, also known as compound 1, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
1. Inhibition of Carbonic Anhydrases
Research has shown that primary sulfonamide groups, such as those present in 3-chloro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-methylbenzenesulfonamide, play a crucial role in the inhibition of human carbonic anhydrases, enzymes relevant for various therapeutic applications. This compound exhibits strong inhibition of these enzymes, making it valuable for related medical research (Sapegin et al., 2018).
2. Synthesis of Novel Compounds
The compound is useful in the synthesis of new chemical entities, such as furo[3,2-c]pyridinium tosylates, which are important for further chemical reactions and potential drug discovery. These compounds are synthesized through reactions involving similar sulfonamide groups (Bencková & Krutošíková, 1999).
3. Antimicrobial Activity
Derivatives of this compound, particularly those bearing benzenesulfonamide moieties, have been synthesized and evaluated for antimicrobial activity. This highlights its potential in the development of new antimicrobial agents (Hassan, 2013).
4. Anti-inflammatory Activity
Some derivatives, particularly those incorporating the pyrazoline and benzenesulfonamide structure, exhibit significant anti-inflammatory activity. This is crucial for the development of new anti-inflammatory drugs (Rathish et al., 2009).
5. Crystal Structure Analysis
The compound is also significant in the study of crystal structures, particularly in understanding intermolecular interactions such as C-H...O, C-H...π, and C-H...Cl interactions, which are critical for material science and drug design (Bats, Frost, & Hashmi, 2001).
6. Anticancer Activity
Research has explored the potential of compounds with similar structures in exhibiting anticancer activity, especially by inducing apoptosis and autophagy pathways. This highlights its relevance in oncology research (Gul et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been used in the treatment of tuberculosis and depression . Therefore, it’s plausible that this compound may also target related proteins or enzymes.
Biochemical Pathways
The compound may potentially affect the biochemical pathways related to the diseases it treats. For instance, in the case of tuberculosis, it might interfere with the metabolic pathways of the Mycobacterium tuberculosis . In the context of depression, it could potentially influence the monoaminergic system .
Result of Action
Based on its potential use in treating tuberculosis and depression, it may lead to the inhibition of bacterial growth or modulation of neurotransmitter levels .
properties
IUPAC Name |
3-chloro-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O3S/c1-11-13(17)3-2-4-15(11)24(21,22)20-9-14-16(19-7-6-18-14)12-5-8-23-10-12/h2-8,10,20H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKFXQNVVPPQHDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2=NC=CN=C2C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.